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Compound of Interest

Compound Name: Lutetium oxide

Cat. No.: B7799246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the CAS number, safety data,

and handling protocols for Lutetium (III) Oxide. Designed for professionals in research and

development, this document summarizes critical data in a structured format to ensure safe and

effective use in the laboratory.

Chemical Identification and Properties
Lutetium (III) Oxide, also known as Lutetia, is a white, solid rare earth oxide. It is an important

compound in the preparation of specialty glasses, ceramics, phosphors, and laser crystals.[1]

Identifier Value

Chemical Name Lutetium (III) Oxide

Synonyms Lutetia, Lutetium trioxide, Cassiopeium oxide

CAS Number 12032-20-1[1][2][3][4]

EC Number 234-764-3[2]

Linear Formula Lu₂O₃[2]

Molecular Weight 397.93 g/mol [2]
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Physical and Chemical Properties Value

Appearance White powder[3]

Melting Point 2487 °C[3]

Boiling Point 3980 °C[3]

Density 9.41 g/cm³[3]

Solubility Insoluble in water[4]

Safety and Hazard Information
Lutetium (III) Oxide is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

GHS Classification Hazard Category

Skin corrosion/irritation Category 2[5][6]

Serious eye damage/eye irritation Category 2A[5][6]

Specific target organ toxicity – single exposure

(respiratory tract irritation)
Category 3[5][6]

GHS Label Elements

Pictogram alt text

Signal Word Warning[5][7]

Hazard and Precautionary Statements
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Type Code Statement

Hazard H315 Causes skin irritation.[5][7]

H319
Causes serious eye irritation.

[5][7]

H335
May cause respiratory

irritation.[5][7]

Precautionary (Prevention) P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[5]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

Precautionary (Response) P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[5][7]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[5]

Precautionary (Storage) P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Safe Handling and Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing
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Proper handling of Lutetium (III) Oxide is crucial to minimize exposure and ensure a safe

laboratory environment. The following diagram illustrates a standard workflow for handling this

chemical.
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Preparation & Risk Assessment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handling in Ventilated Area
(Fume Hood)

Weighing & Transfer Spill Containment Kit Ready

Experimental Use

Decontamination of Work Area

Waste Disposal
(Labeled, Sealed Container)

Secure Storage
(Cool, Dry, Well-Ventilated)
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Start: Lutetium Salt Solution

Co-precipitation with Precipitating Agent

Washing of Precursor
(e.g., via centrifugation)

Drying of Precursor
(e.g., in oven)

Calcination at High Temperature

Nanoparticle Characterization
(e.g., TEM, DLS)

End: Lutetium Oxide Nanoparticles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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